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Compound of Interest

Compound Name: Butyl decyl adipate

Cat. No.: B12647238 Get Quote

Introduction

Butyl decyl adipate is a diester of adipic acid, commonly utilized as a plasticizer, emollient,

and solvent in various industrial applications, including cosmetics and polymers.[1][2]

Understanding its thermal stability is crucial for determining its processing limits, predicting its

performance at elevated temperatures, and ensuring product safety and longevity.

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to characterize the

thermal stability and decomposition kinetics of materials by measuring the change in mass of a

sample as it is heated at a controlled rate.[3][4] This application note provides a detailed

protocol for the thermal degradation analysis of Butyl decyl adipate using TGA, presents

representative data, and proposes a potential degradation pathway.

Data Presentation
The thermal degradation of Butyl decyl adipate was investigated in an inert nitrogen

atmosphere. The key thermal events are summarized in the table below. The data indicates a

single-step degradation process.
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Parameter Value

Onset Decomposition Temperature (T_onset) 285 °C

Peak Decomposition Temperature (T_peak) 320 °C

Mass Loss in Degradation Step 98.5%

Final Residue at 600 °C 1.5%

Experimental Protocols
This section details the methodology for performing TGA on Butyl decyl adipate.

1. Instrument and Consumables:

Thermogravimetric Analyzer: A calibrated TGA instrument capable of heating to at least

600°C with a precision balance.

Crucibles: Alumina or platinum crucibles (150 µL) are recommended.[5] Ensure crucibles are

clean and have been burned off at a high temperature to remove any contaminants.[6]

Purge Gas: High-purity nitrogen (99.999%).

2. Sample Preparation:

Ensure the Butyl decyl adipate sample is homogeneous.

Using a clean micropipette, dispense approximately 5-10 mg of the liquid sample into the

TGA crucible.[6]

The liquid should cover the bottom of the pan but not be so full as to risk splashing during

heating.[7]

3. TGA Method Parameters:

Gas Flow: Set the nitrogen purge gas flow rate to 30 mL/min.[5]

Temperature Program:
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Equilibrate at 30°C.

Ramp from 30°C to 600°C at a heating rate of 10°C/min. This heating rate is a common

starting point for polymer and organic material analysis.[8]

Hold at 600°C for 5 minutes to ensure complete degradation.

Data Acquisition: Record the mass, temperature, and time throughout the experiment.

4. Post-Analysis:

Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve)

to determine the onset temperature of decomposition, the peak decomposition temperature,

and the percentage of mass loss.

Export the data for further analysis and reporting.[5]

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the key steps in the TGA analysis of Butyl decyl adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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